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Compound of Interest

Compound Name: L-erythro-Chloramphenicol

Cat. No.: B001208

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the antibacterial efficacy of the four
stereoisomers of chloramphenicol against Escherichia coli. The information presented is
supported by experimental data and detailed methodologies to assist in research and
development.

Introduction to Chloramphenicol and its
Stereoisomers

Chloramphenicol is a broad-spectrum antibiotic that has been historically significant in treating
a wide range of bacterial infections. Its molecular structure contains two chiral centers, resulting
in four distinct stereoisomers: D-(-)-threo, L-(+)-threo, D-(-)-erythro, and L-(+)-erythro. It is well-
established that only one of these isomers, the naturally occurring D-(-)-threo form, possesses
significant antibacterial activity.[1] This guide delves into the comparative efficacy of these
iIsomers against the common Gram-negative bacterium, Escherichia coli.

Mechanism of Action: Inhibition of Protein
Synthesis

The primary antibacterial action of chloramphenicol is the inhibition of protein synthesis in
bacteria.[2] The active D-(-)-threo isomer binds to the 50S subunit of the bacterial 70S
ribosome.[2] Specifically, it targets the peptidyl transferase center, obstructing the binding of
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aminoacyl-tRNA to the A-site.[1] This blockage prevents the formation of peptide bonds
between amino acids, thereby halting the elongation of the polypeptide chain and ultimately
inhibiting bacterial growth.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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